Cas no 74904-29-3 (3,4-dihydro-8-methoxy-1(2H)-Isoquinolinone)

• Product Name: 3,4-dihydro-8-methoxy-1(2H)-Isoquinolinone
• CAS No: 74904-29-3
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 1011831
• PubChem ID: 12950745
• Update Time: 2025-05-23

3,4-dihydro-8-methoxy-1(2H)-Isoquinolinone Chemical and Physical Properties

Names and Identifiers

• 3,4-dihydro-8-methoxy-1(2H)-Isoquinolinone
• 3,4-dihydro-8-Methoxyisoquinolin-1(2H)-one
• 8-Methoxy-3,4-dihydro-1(2H)-isoquinolinone
• 8-methoxy-3,4-dihydroisoquinolin-1(2H)-one
• AM806898
• 8-methoxy-1,2,3,4-tetrahydroisoquinolin-1-one
• RBGJBRPKCUAHJQ-UHFFFAOYSA-N
• AKOS022534700
• A915187
• FT-0732157
• MFCD13179567
• SCHEMBL915093
• E84794
• 8-methoxy-3,4-dihydro-2H-isoquinolin-1-one
• 74904-29-3
• DA-41486

• MDL： MFCD13179567
• Inchi： 1S/C10H11NO2/c1-13-8-4-2-3-7-5-6-11-10(12)9(7)8/h2-4H,5-6H2,1H3,(H,11,12)
• InChI Key： RBGJBRPKCUAHJQ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2=C1C(NCC2)=O

Computed Properties

• Exact Mass: 177.078978594g/mol
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.3Ų

Additional information on 3,4-dihydro-8-methoxy-1(2H)-Isoquinolinone

3,4-Dihydro-8-Methoxy-1(2H)-Isoquinolinone: A Comprehensive Overview

3,4-Dihydro-8-Methoxy-1(2H)-Isoquinolinone, also known by its CAS number 74904-29-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This isoquinolinone derivative has garnered attention due to its unique structural properties and potential applications in drug discovery and material science. The compound's structure, which includes a methoxy group at the 8th position and a dihydro ring system, contributes to its distinctive chemical behavior and reactivity.

The synthesis of 3,4-Dihydro-8-Methoxy-1(2H)-Isoquinolinone involves a series of carefully designed organic reactions. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic methods to streamline the production process. These advancements not only improve the efficiency of synthesis but also pave the way for large-scale production, which is crucial for its potential commercial applications.

In terms of applications, 3,4-Dihydro-8-Methoxy-1(2H)-Isoquinolinone has shown promise in various fields. In pharmacology, it has been investigated for its potential as a drug candidate due to its ability to interact with specific biological targets. Recent research has highlighted its role as a modulator of certain enzymes and receptors, making it a valuable tool in drug discovery efforts. Additionally, its structural versatility allows for further functionalization, enabling the creation of derivatives with enhanced bioactivity.

The compound's unique properties also make it an interesting candidate in material science. Its ability to form stable complexes and participate in supramolecular interactions has led to explorations in the development of new materials with tailored properties. For example, studies have examined its use in the creation of self-assembled monolayers and stimuli-responsive materials. These applications underscore the compound's potential beyond traditional pharmaceutical uses.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 3,4-Dihydro-8-Methoxy-1(2H)-Isoquinolinone. Quantum mechanical calculations have revealed key insights into its electronic distribution and reactivity patterns, which are critical for understanding its behavior in various chemical environments. These findings have been instrumental in guiding experimental studies and optimizing synthetic routes.

In conclusion, 3,4-Dihydro-8-Methoxy-1(2H)-Isoquinolinone stands out as a compound with multifaceted applications and intriguing chemical properties. Its role in drug discovery, material science, and organic synthesis continues to evolve with ongoing research. As scientists delve deeper into its structure and behavior, new opportunities for innovation are emerging, solidifying its position as a key compound in contemporary chemical research.